Cas no 946351-87-7 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide
• CAS No: 946351-87-7
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 5517215
• Update Time: 2025-06-25

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)thiophene-2-carboxamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide

• Inchi： 1S/C16H18N2O3S2/c1-2-23(20,21)18-9-3-5-12-7-8-13(11-14(12)18)17-16(19)15-6-4-10-22-15/h4,6-8,10-11H,2-3,5,9H2,1H3,(H,17,19)
• InChI Key： REWIUGCIVGITPU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide

N-1-(Ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide: A Comprehensive Overview

N-1-(Ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide (CAS No. 946351-87-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide is composed of a thiophene ring linked to a tetrahydroquinoline moiety via a carboxamide functional group. The presence of the ethanesulfonyl substituent adds further complexity and contributes to the compound's unique pharmacological profile. This intricate structure suggests potential interactions with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential therapeutic applications of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have shown that N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide exhibits selective cytotoxicity against various cancer cell lines. Mechanistic investigations have revealed that it can induce apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These results indicate that it may be a valuable lead compound for the development of novel anticancer therapies.

In addition to its anti-inflammatory and anticancer properties, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide has also been explored for its neuroprotective effects. Studies have shown that it can protect neuronal cells from oxidative stress and excitotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the inhibition of mitochondrial dysfunction and the reduction of reactive oxygen species (ROS) levels.

The pharmacokinetic properties of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide have also been investigated to assess its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in human subjects.

The synthetic route to produce N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the thiophene ring, the introduction of the tetrahydroquinoline moiety, and the final coupling with the ethanesulfonyl group. These synthetic methods are scalable and can be adapted for large-scale production if necessary.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylthiophene-2-carboxamide (CAS No. 946351-87-7) is a multifaceted compound with promising therapeutic potential across various disease areas. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for advancing medical treatments in the future.